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Compound of Interest

Compound Name: SHENZ26

Cat. No.: B14083366

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of
SHEN26 (also known as ATV014), an oral antiviral candidate for the treatment of COVID-19.
SHENZ26 is a cyclohexanecarboxylate prodrug of the active nucleoside analog GS-441524,
which acts as an RNA-dependent RNA polymerase (RdRp) inhibitor.[1] This document outlines
the key animal models, experimental protocols, and quantitative data to guide researchers in
further preclinical studies.

Mechanism of Action

SHENZ26 is orally administered and is metabolized to its active form, GS-441524. This active
metabolite is a nucleoside analog that competitively inhibits the viral RNA-dependent RNA
polymerase (RdRp), a crucial enzyme for the replication of many RNA viruses, including SARS-
CoV-2. By incorporating into the nascent viral RNA chain, it leads to premature termination of
transcription and inhibition of viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Protocols for Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14083366#animal-models-for-preclinical-evaluation-
of-shen26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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